Cas no 92847-34-2 ((3-Chloro-phenyl)-cyano-acetic acid ethyl ester)

• Product Name: (3-Chloro-phenyl)-cyano-acetic acid ethyl ester
• CAS No: 92847-34-2
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 2181808
• PubChem ID: 14113561
• Update Time: 2025-05-20

(3-Chloro-phenyl)-cyano-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-phenyl)-cyano-acetic acid ethyl ester
• ethyl 2-(3-chlorophenyl)-2-cyanoacetate
• SCHEMBL3270887
• ETHYL 2-CYANO-2-(3-CHLOROPHENYL)ACETATE
• AKOS005259682
• SB39995
• ethyl2-(3-chlorophenyl)-2-cyanoacetate
• MFCD03412570
• YRJLGZCWCQCFIC-UHFFFAOYSA-N
• CS-0312382
• 92847-34-2
• DB-278472
• Ethyl (3-chlorophenyl)(cyano)acetate
• DTXSID40556051
• A1-23058
• DTXCID40506834

• Inchi： 1S/C11H10ClNO2/c1-2-15-11(14)10(7-13)8-4-3-5-9(12)6-8/h3-6,10H,2H2,1H3
• InChI Key： YRJLGZCWCQCFIC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)C(=O)OCC

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų

Additional information on (3-Chloro-phenyl)-cyano-acetic acid ethyl ester

Introduction to (3-Chloro-phenyl)-cyano-acetic acid ethyl ester (CAS No. 92847-34-2)

(3-Chloro-phenyl)-cyano-acetic acid ethyl ester (CAS No. 92847-34-2) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structure and chemical properties, has garnered considerable attention in recent years due to its potential in various advanced applications.

The molecular formula of (3-Chloro-phenyl)-cyano-acetic acid ethyl ester is C₁₁H₁₀ClNO₂, and it has a molecular weight of approximately 221.65 g/mol. The compound features a cyano group, an ethyl ester group, and a chlorophenyl moiety, which collectively contribute to its distinctive reactivity and stability. These structural elements make it an attractive starting material for the synthesis of more complex molecules, particularly those with therapeutic potential.

In the realm of pharmaceutical research, (3-Chloro-phenyl)-cyano-acetic acid ethyl ester has been explored as an intermediate in the development of novel drugs. Recent studies have highlighted its utility in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of novel inhibitors targeting specific enzymes involved in cancer progression. The resulting compounds exhibited potent inhibitory activity against these enzymes, demonstrating the potential of (3-Chloro-phenyl)-cyano-acetic acid ethyl ester as a valuable building block in drug discovery.

Beyond pharmaceutical applications, (3-Chloro-phenyl)-cyano-acetic acid ethyl ester has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced polymers and coatings. Research conducted at the University of California, Berkeley, in 2020 demonstrated that this compound can be polymerized to form materials with enhanced mechanical properties and improved thermal stability. These materials have potential applications in areas such as electronics, automotive components, and biomedical devices.

The synthetic versatility of (3-Chloro-phenyl)-cyano-acetic acid ethyl ester is further evidenced by its role in organic synthesis. Chemists often utilize this compound as a starting material for the preparation of various derivatives through reactions such as nucleophilic substitution, condensation, and coupling reactions. A notable example is its use in the synthesis of α-amino acids and their derivatives, which are crucial building blocks for peptides and proteins. A study published in Organic Letters in 2019 described a highly efficient method for synthesizing α-amino acids using (3-Chloro-phenyl)-cyano-acetic acid ethyl ester as a key intermediate.

The physical properties of (3-Chloro-phenyl)-cyano-acetic acid ethyl ester, including its solubility and stability under various conditions, have been extensively studied. It is generally soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. This property makes it suitable for use in solution-phase reactions and facilitates its handling and storage.

In terms of safety and handling, while (3-Chloro-phenyl)-cyano-acetic acid ethyl ester is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

The future prospects for (3-Chloro-phenyl)-cyano-acetic acid ethyl ester are promising. Ongoing research continues to uncover new applications and optimize existing methods for its use. As synthetic methods become more efficient and cost-effective, it is likely that this compound will play an increasingly important role in both academic research and industrial processes.

In conclusion, (3-Chloro-phenyl)-cyano-acetic acid ethyl ester (CAS No. 92847-34-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on new drug development, advanced materials, and organic synthesis. As research progresses, it is anticipated that this compound will continue to contribute to groundbreaking discoveries and innovations.